4,5-bis(4-methoxyphenyl)isoxazole

• IUPAC Name: 4,5-bis(4-methoxyphenyl)-1,2-oxazole
• InChI: InChI=1S/C17H15NO3/c1-19-14-7-3-12(4-8-14)16-11-18-21-17(16)13-5-9-15(20-2)10-6-13/h3-11H,1-2H3
• InChI Key: YHLCZGJRMRMYLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(ON=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

4,5-bis(4-methoxyphenyl)isoxazole is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 281.10519334 g/mol and the complexity rating of the compound is 309. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

4,5-bis(4-methoxyphenyl)isoxazole and its derivatives have been extensively studied for their role in corrosion inhibition. For instance, 2,5-bis(4-methoxyphenyl)-1,3,4-oxadiazoles have shown significant efficiency as corrosion inhibitors in acidic media, particularly for mild steel. Their inhibitory behavior is mainly attributed to the adsorption of the oxadiazole molecules on the metal surface, following the Langmuir adsorption isotherm model (Bentiss et al., 2002).

Antiplatelet and Antithrombotic Activities

The compound and its related structures have been explored for their potential in antiplatelet and antithrombotic activities. For example, 4,5-bis(4-methoxyphenyl)-2-substituted-thiazoles have been identified as potent antiplatelet agents with vasodilatory activity. These compounds have shown inhibitory activity in the synthesis of malondialdehyde, a byproduct of cyclooxygenase-catalyzed oxygenation of arachidonic acid in platelets, without causing ulcerogenesis effects at high dosages (Tanaka et al., 1994).

Nonlinear Optical Properties

Studies on compounds like 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid, which are structurally related to this compound, have revealed interesting nonlinear optical properties. These properties are attributed to the small energy gap between the frontier molecular orbitals of these molecules (Tamer et al., 2015).

Antiprotozoal Activities

Isoxazole derivatives, such as 3,5-bis(4-amidinophenyl)isoxazole, have shown significant antiprotozoal activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These compounds have demonstrated high selectivity and potency in inhibiting these pathogens with minimal cytotoxicity (Patrick et al., 2007).

Antimicrobial Evaluation and DNA Photocleavage Assay

Bis-dihydroisoxazolines, synthesized from isoxazole compounds, have been evaluated for their antimicrobial potencies and DNA photocleavage assay. These compounds have shown significant activity against various microbial strains and also demonstrated DNA photocleavage activity, indicating potential therapeutic applications (Kaur et al., 2020).